DASA-58

• CAS No.: 1203494-49-8
• Product Name: DASA-58
• Molecular Formula: C19H23N3O6S2
• Molecular Weight: 453.528
• IUPAC Name: 3-[[4-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-1,4-diazepan-1-yl]sulfonyl]aniline
• Standard InChI: InChI=1S/C19H23N3O6S2/c20-15-3-1-4-16(13-15)29(23,24)21-7-2-8-22(10-9-21)30(25,26)17-5-6-18-19(14-17)28-12-11-27-18/h1,3-6,13-14H,2,7-12,20H2
• Standard InChIKey: GMHIOMMKSMSRLY-UHFFFAOYSA-N
• SMILES: C1CN(CCN(C1)S(=O)(=O)C2=CC=CC(=C2)N)S(=O)(=O)C3=CC4=C(C=C3)OCCO4
• Appearance: Solid powder
• Description: DASa-58, also known as ML-203 and NCGC00185916, is a selective activator of pyruvate kinase M2 (PKM2; AC50 = 38 nM in vitro, EC50 = 19.6 µM in cells).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: DASA-58; DASA 58; DASA58; ML-203; ML 203; ML203; NCGC00185916; NCGC-00185916; NCGC 00185916
• Reference: 1: Giannoni E, Taddei ML, Morandi A, Comito G, Calvani M, Bianchini F, Richichi; 2: Palsson-McDermott EM, Curtis AM, Goel G, Lauterbach MA, Sheedy FJ, Gleeson LE,
• PubChem Compound: 44543605
• Last Modified: Nov 12 2021